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Abstract
Fenbuconazole is a triazole fungicide characterized by its systemic, protective, and curative

properties. Its environmental persistence, particularly in soil, necessitates a thorough

understanding of its fate and degradation pathways to assess its ecological impact accurately.

This technical guide provides a comprehensive overview of the environmental behavior of

fenbuconazole, including its degradation in soil and aquatic systems, and its metabolic

pathways. Detailed experimental protocols for key environmental fate studies and analytical

methodologies for residue detection are presented. Quantitative data are summarized in

tabular format for ease of reference, and key processes are visualized using diagrams to

facilitate comprehension.

Physicochemical Properties
A substance's physicochemical properties are fundamental to understanding its environmental

distribution and fate. Key properties of fenbuconazole are summarized in Table 1.[1][2] Its low

water solubility and moderate octanol-water partition coefficient (Log P) suggest a tendency to

adsorb to soil organic matter.[1][3]
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Property Value Reference

IUPAC Name

4-(4-chlorophenyl)-2-phenyl-2-

(1H-1,2,4-triazol-1-

ylmethyl)butyronitrile

[4]

CAS Number 114369-43-6 [1]

Molecular Formula C₁₉H₁₇ClN₄ [1]

Molecular Weight 336.82 g/mol [1]

Appearance White to off-white solid [1]

Melting Point 125.0 °C [1]

Vapor Pressure 5 x 10⁻⁶ Pa (20 °C) [1]

Water Solubility 0.2 mg/L (25 °C) [1]

Log P (Octanol-Water Partition

Coefficient)
3.79 (20 °C) [1]

Henry's Law Constant 3.01 x 10⁻⁵ Pa m³/mol (25 °C) [5]

Environmental Degradation Pathways
The degradation of fenbuconazole in the environment is primarily a soil-mediated process,

with hydrolysis and photolysis playing minor roles. The molecule's chirality leads to

enantioselective degradation, a critical factor in its environmental risk assessment.

Soil Degradation and Metabolism
Fenbuconazole is persistent in soil, with its degradation rate influenced by soil type,

temperature, moisture, and microbial activity.[3][4] The degradation follows pseudo-first-order

kinetics. A key characteristic of fenbuconazole's soil degradation is its enantioselectivity, with

the (-)-enantiomer often degrading preferentially.[6][7]

The primary degradation pathway involves the formation of two diastereomeric metabolites,

RH-9129 and RH-9130.[6][7] Further degradation of these metabolites also exhibits

stereoselectivity.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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